Neomycin, sulfate (salt)

• IUPAC Name: (2R,3S,4R,5R,6R)-5-amino-2-(aminomethyl)-6-[(1R,2R,3S,4R,6S)-4,6-diamino-2-[(2S,3R,4S,5R)-4-[(2R,3R,4R,5S,6S)-3-amino-6-(aminomethyl)-4,5-dihydroxyoxan-2-yl]oxy-3-hydroxy-5-(hydroxymethyl)oxolan-2-yl]oxy-3-hydroxycyclohexyl]oxyoxane-3,4-diol;sulfuric acid;trihydrate
• InChI: InChI=1S/C23H46N6O13.3H2O4S.3H2O/c24-2-7-13(32)15(34)10(28)21(37-7)40-18-6(27)1-5(26)12(31)20(18)42-23-17(36)19(9(4-30)39-23)41-22-11(29)16(35)14(33)8(3-25)38-22;3*1-5(2,3)4;;;/h5-23,30-36H,1-4,24-29H2;3*(H2,1,2,3,4);3*1H2/t5-,6+,7-,8+,9-,10-,11-,12+,13-,14-,15-,16-,17-,18-,19-,20-,21-,22-,23+;;;;;;/m1....../s1
• InChI Key: YFVKNPTWRZMSDO-UWINCHMYSA-N
• Canonical SMILES: C1C(C(C(C(C1N)OC2C(C(C(C(O2)CN)O)O)N)OC3C(C(C(O3)CO)OC4C(C(C(C(O4)CN)O)O)N)O)O)N.O.O.O.OS(=O)(=O)O.OS(=O)(=O)O.OS(=O)(=O)O
• Isomeric SMILES: C1[C@H]([C@@H]([C@H]([C@@H]([C@H]1N)O[C@@H]2[C@@H]([C@H]([C@@H]([C@H](O2)CN)O)O)N)O[C@H]3[C@@H]([C@@H]([C@H](O3)CO)O[C@@H]4[C@@H]([C@H]([C@@H]([C@@H](O4)CN)O)O)N)O)O)N.O.O.O.OS(=O)(=O)O.OS(=O)(=O)O.OS(=O)(=O)O
• Molecular Formula: C23H58N6O28S3
• Molecular Weight: 962.9 g/mol
• CAS RN: 1405-10-3

Description

Neomycin, sulfate (salt) is a useful research compound. Its molecular formula is C23H58N6O28S3 and its molecular weight is 962.9 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Enhancing Antibiotic Sensitivity in Resistant Bacteria : Zhao et al. (2018) discovered that L-aspartate can enhance the antibiotic sensitivity of neomycin sulfate-resistant Aeromonas hydrophila, a pathogenic bacterium in fish. This study shows a novel approach to fighting antibiotic-resistant pathogens by exploring antibiotic-resistant biomarkers (Zhao et al., 2018).

• Effects on Non-Specific Immunity and Viral Infection : Sun et al. (2019) reported that neomycin sulfate can enhance non-specific immunity in crucian carp and provide protection against cyprinid herpesvirus 2, indicating its potential use in aquaculture for managing viral infections (Sun et al., 2019).

• Control of Mortality in Poultry : A study by Marrett, Robb, and Frank (2000) demonstrated the efficacy of neomycin sulfate in controlling mortality associated with colibacillosis (Escherichia coli) in growing turkeys. The study emphasized its role in reducing mortality in poultry farming (Marrett, Robb, & Frank, 2000).

• Comparative Antibacterial Effects : Livingood et al. (1954) analyzed the in vitro effect of neomycin sulfate on bacteria isolated from various cutaneous pyogenic infections. This highlights the broader clinical applicability of neomycin sulfate in treating skin infections (Livingood et al., 1954).

• Use in Animal Models for Hearing Research : A study by Leake-Jones et al. (1982) utilized neomycin sulfate to create deaf animal models, particularly for studies involving cochlear prostheses. This demonstrates its application in auditory research (Leake-Jones et al., 1982).

• Pharmacokinetics in Swine : Liu et al. (2021) investigated the pharmacokinetics of neomycin sulfate after intravenous and oral administrations in swine, providing valuable information for its use in veterinary medicine (Liu et al., 2021).

• Antifungal and Antiadherent Effects : Abdul-Rahman and Kassab (2003) studied the antifungal and antiadherent effect of neomycin sulfate on Candida albicans, expanding its application beyond antibacterial properties (Abdul-Rahman & Kassab, 2003).

• Biofilm-based Detection in Microbial Fuel Cells : Catal et al. (2018) demonstrated the use of microbial fuel cells for indirect detection and quantification of neomycin sulfate, suggesting its potential in environmental monitoring and biotechnology (Catal et al., 2018).